Cas no 54793-73-6 (methyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate)

methyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate structure
54793-73-6 structure
Product Name:methyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate
CAS No:54793-73-6
MF:C9H18N2O3
MW:202.250822544098
CID:353663
PubChem ID:13751931
Update Time:2025-04-19

methyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

    • L-Leucine, N-glycyl-, methyl ester
    • methyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate
    • METHYL(2S)-2-(2-AMINOACETAMIDO)-4-METHYLPENTANOATE
    • 54793-73-6
    • EN300-150347
    • SCHEMBL11763539
    • CHEMBL57312
    • Inchi: 1S/C9H18N2O3/c1-6(2)4-7(9(13)14-3)11-8(12)5-10/h6-7H,4-5,10H2,1-3H3,(H,11,12)/t7-/m0/s1
    • InChI Key: DMSCTMUXQVMOJE-ZETCQYMHSA-N
    • SMILES: O(C)C([C@H](CC(C)C)NC(CN)=O)=O

Computed Properties

  • Exact Mass: 202.132
  • Monoisotopic Mass: 202.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.3
  • Topological Polar Surface Area: 81.4A^2

methyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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